Cas no 2248210-03-7 ((2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol)

• Product Name: (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol
• CAS No: 2248210-03-7
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6340280
• PubChem ID: 137942049
• Update Time: 2025-08-05

(2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248210-03-7
• EN300-6506714
• (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol

• Inchi： 1S/C13H20O/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12,14H,3-5,10H2,1-2H3/t12-/m1/s1
• InChI Key： KHPLUHRZTYAKOW-GFCCVEGCSA-N
• SMILES： OC[C@H](C)CCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol

Comprehensive Overview of (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol (CAS No. 2248210-03-7)

(2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol (CAS No. 2248210-03-7) is a chiral organic compound with significant potential in pharmaceutical and fragrance applications. Its unique structure, featuring a methylphenyl group and a pentan-1-ol backbone, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantiomerically pure drugs and high-value aroma chemicals.

The compound's CAS number 2248210-03-7 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its (2R) configuration highlights its chiral nature, a hot topic in modern drug design, as enantiomers often exhibit different biological activities. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount. Users searching for "chiral building blocks" or "enantioselective synthesis" will find this compound highly relevant.

In the fragrance industry, (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol is valued for its potential to contribute woody, floral, or musky notes. With growing consumer demand for natural-inspired fragrances and clean-label products, this compound's synthetic versatility offers a sustainable alternative to traditional essential oils. Searches like "sustainable aroma chemicals" or "synthetic fragrance intermediates" often lead to discussions about such molecules.

From a technical perspective, the compound's lipophilic nature and moderate polarity make it suitable for formulation in various delivery systems, including microencapsulation—a trending topic in cosmetic science and controlled-release drug formulations. Its stability under physiological conditions further enhances its appeal for pharmaceutical applications, particularly in prodrug design and targeted therapy.

Analytical methods for characterizing CAS No. 2248210-03-7, such as HPLC, GC-MS, and chiral chromatography, are frequently discussed in forums on quality control and method validation. These techniques ensure the compound's purity and enantiomeric excess, which are critical for compliance with ICH guidelines and GMP standards—common search terms among professionals in the field.

In summary, (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-ol represents a convergence of innovation in asymmetric synthesis, fragrance development, and drug discovery. Its relevance to trending topics like bio-based chemicals and precision medicine ensures continued interest from both academia and industry, making it a compound worth watching in the evolving landscape of specialty chemicals.